Cas no 5538-38-5 (2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-ethoxyphenyl)acetamide
• CAS No: 5538-38-5
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 1592664
• Update Time: 2024-09-11

2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-ethoxyphenyl)acetamide
• Acetamide, 2-(1H-benzimidazol-2-ylthio)-N-(4-ethoxyphenyl)-
• 6-chloro-2,6-dimethyloctane
• Benzonitrile, 2-ethoxy-4-hydroxy-
• 2-Ethoxy-4-hydroxybenzonitrile

• Inchi： 1S/C9H9NO2/c1-2-12-9-5-8(11)4-3-7(9)6-10/h3-5,11H,2H2,1H3
• InChI Key： MKKMSQBQVZKJEN-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(O)C=C1OCC

Computed Properties

• Exact Mass: 327.10431
• Monoisotopic Mass: 176.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.32g/cm3
• Boiling Point: 202.2°C at 760 mmHg
• Flash Point: 68.8°C
• Refractive Index: 1.677
• PSA: 67.01
• LogP: 4.22020
• pka: 7.50±0.18(Predicted)